4-{5-[(3-CYANOPROPYL)SULFANYL]-1H-1,2,3,4-TETRAAZOL-1-YL}BENZAMIDE

• IUPAC Name: 4-[5-(3-cyanopropylsulfanyl)tetrazol-1-yl]benzamide
• InChI: InChI=1S/C12H12N6OS/c13-7-1-2-8-20-12-15-16-17-18(12)10-5-3-9(4-6-10)11(14)19/h3-6H,1-2,8H2,(H2,14,19)
• InChI Key: CXIPNCLYQLNYSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)N)N2C(=NN=N2)SCCCC#N
• Molecular Formula: C12H12N6OS
• Molecular Weight: 288.33 g/mol

Description

4-{5-[(3-CYANOPROPYL)SULFANYL]-1H-1,2,3,4-TETRAAZOL-1-YL}BENZAMIDE is a complex organic compound featuring a benzamide group attached to a tetraazole ring, which is further substituted with a 3-cyanopropylsulfanyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{5-[(3-CYANOPROPYL)SULFANYL]-1H-1,2,3,4-TETRAAZOL-1-YL}BENZAMIDE typically involves multiple steps, starting from readily available precursors. One common route involves the formation of the tetraazole ring through cyclization reactions, followed by the introduction of the cyanopropylsulfanyl group via nucleophilic substitution reactions. The final step involves the attachment of the benzamide group through amide bond formation.

Industrial Production Methods

Industrial production of this compound may involve optimization of reaction conditions to maximize yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The scalability of the synthesis process is crucial for industrial applications, ensuring that the compound can be produced in large quantities with consistent quality.

Chemical Reactions Analysis

Types of Reactions

4-{5-[(3-CYANOPROPYL)SULFANYL]-1H-1,2,3,4-TETRAAZOL-1-YL}BENZAMIDE can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitrile group can be reduced to primary amines.

Substitution: The benzamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation can be used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Primary amines.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

4-{5-[(3-CYANOPROPYL)SULFANYL]-1H-1,2,3,4-TETRAAZOL-1-YL}BENZAMIDE has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the development of new compounds.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its therapeutic potential in drug discovery, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 4-{5-[(3-CYANOPROPYL)SULFANYL]-1H-1,2,3,4-TETRAAZOL-1-YL}BENZAMIDE involves its interaction with molecular targets such as enzymes or receptors. The compound’s unique structure allows it to bind selectively to these targets, modulating their activity. The cyanopropylsulfanyl group and the tetraazole ring play crucial roles in the binding affinity and specificity, influencing the compound’s overall biological activity.

Comparison with Similar Compounds

Similar Compounds

4-{5-[(3-CYANOPROPYL)SULFANYL]-1H-1,2,3,4-TETRAAZOL-1-YL}BENZOIC ACID: Similar structure but with a carboxylic acid group instead of a benzamide group.

4-{5-[(3-CYANOPROPYL)SULFANYL]-1H-1,2,3,4-TETRAAZOL-1-YL}PHENOL: Similar structure but with a phenol group instead of a benzamide group.

Uniqueness

4-{5-[(3-CYANOPROPYL)SULFANYL]-1H-1,2,3,4-TETRAAZOL-1-YL}BENZAMIDE is unique due to its combination of functional groups, which confer distinct chemical and biological properties. The presence of the benzamide group enhances its potential for medicinal applications, while the tetraazole ring and cyanopropylsulfanyl group contribute to its reactivity and binding affinity.